Cas no 549529-09-1 (Benzeneethanol, 2-fluoro-alpha-methyl-, (+)- (9CI))

Benzeneethanol, 2-fluoro-alpha-methyl-, (+)- (9CI) structure
549529-09-1 structure
Product Name:Benzeneethanol, 2-fluoro-alpha-methyl-, (+)- (9CI)
CAS No:549529-09-1
MF:C9H11FO
MW:154.181446313858
CID:943121
PubChem ID:12070579
Update Time:2025-04-19

Benzeneethanol, 2-fluoro-alpha-methyl-, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 2-fluoro-alpha-methyl-, (+)- (9CI)
    • 1-(2-fluorophenyl)propan-2-ol
    • (+)-1-(2-fluorophenyl)propan-2-ol
    • 549529-09-1
    • 1-(2-Fluorophenyl)-2-propanol
    • DTXSID80476966
    • DB-225545
    • ADCVMZFALAHVRG-UHFFFAOYSA-N
    • BENZENEETHANOL, 2-FLUORO-ALPHA-METHYL-
    • DB-274034
    • EN300-1252535
    • 590417-83-7
    • SCHEMBL2425148
    • AKOS010014006
    • (+)-1-(2-fluorophenyl)-propan-2-ol
    • Inchi: 1S/C9H11FO/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5,7,11H,6H2,1H3
    • InChI Key: ADCVMZFALAHVRG-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CC(C)O

Computed Properties

  • Exact Mass: 154.079393132g/mol
  • Monoisotopic Mass: 154.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų
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